![molecular formula C17H21N5O3 B5603325 5-acetyl-1'-[(3-methylisoxazol-5-yl)carbonyl]-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]](/img/structure/B5603325.png)
5-acetyl-1'-[(3-methylisoxazol-5-yl)carbonyl]-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds related to 5-acetyl-1'-[(3-methylisoxazol-5-yl)carbonyl]-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] involves multiple steps, including the creation of tropane-3-spiro-4'(5')-imidazolines and the exploration of isoxazolines and pyridines. These processes involve intricate reactions, suggesting a complex synthesis pathway for the compound (Whelan et al., 1995).
Molecular Structure Analysis
The molecular structure of related compounds, such as tropane derivatives, shows preferred conformations, with specific ring formations and substituent positions. These structures provide insights into the likely conformational behavior of 5-acetyl-1'-[(3-methylisoxazol-5-yl)carbonyl]-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] in various states (Whelan et al., 1995).
Chemical Reactions and Properties
The chemical behavior of related compounds, such as rearrangements and cycloadditions, offers a glimpse into the potential reactions 5-acetyl-1'-[(3-methylisoxazol-5-yl)carbonyl]-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine] might undergo. These include transformations under specific conditions, such as Flash-Vacuum-Pyrolysis, and reactions with various reagents, indicating a wide range of chemical properties (Azimi et al., 2013).
Scientific Research Applications
Synthetic Approaches and Structural Studies
The compound's synthesis and structural characteristics have been explored to develop potential 5-HT3 receptor antagonists. The series of compounds, including tropane-3-spiro-4'(5')-imidazolines, shows a preferred conformation beneficial for bioactivity. These studies provide insights into the compound's conformational preferences, aiding in the design of bioactive molecules with potential therapeutic applications (Whelan et al., 1995).
Medicinal Chemistry and Pharmacology
In medicinal chemistry, the focus has been on synthesizing spiropiperidine lactam derivatives as acetyl-CoA carboxylase inhibitors, showing the utility of the compound in developing novel ACC inhibitors with potential applications in metabolic diseases (Huard et al., 2012). Additionally, the rearrangement of isoxazol-5(2H)-ones to imidazo[1,2-a]pyridines under Flash-Vacuum-Pyrolysis (F.V.P) conditions, achieving high yields, underscores the compound's versatility in synthetic organic chemistry (Azimi et al., 2013).
Biochemical Research
Biochemically, selenium-containing dispiro indolinones, related to the compound , have demonstrated cytotoxic activity and the ability to generate reactive oxygen species (ROS) in cancer cells. This indicates the compound's potential in developing anticancer agents with novel mechanisms of action (Novotortsev et al., 2021).
properties
IUPAC Name |
1-[1'-(3-methyl-1,2-oxazole-5-carbonyl)spiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]-5-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O3/c1-11-9-14(25-20-11)16(24)21-7-4-17(5-8-21)15-13(18-10-19-15)3-6-22(17)12(2)23/h9-10H,3-8H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLRFKTIABZOFGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)N2CCC3(CC2)C4=C(CCN3C(=O)C)NC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.